Cas no 921584-34-1 (4-chloro-N-{4-2-(2-methyl-2,3-dihydro-1H-indol-1-yl)-2-oxoethyl-1,3-thiazol-2-yl}benzamide)

• Product Name: 4-chloro-N-{4-2-(2-methyl-2,3-dihydro-1H-indol-1-yl)-2-oxoethyl-1,3-thiazol-2-yl}benzamide
• CAS No: 921584-34-1
• MF: C₂₁H₁₈ClN₃O₂S
• MW: 411.904522418976
• CID: 6365688
• PubChem ID: 44015953
• Update Time: 2025-05-30

4-chloro-N-{4-2-(2-methyl-2,3-dihydro-1H-indol-1-yl)-2-oxoethyl-1,3-thiazol-2-yl}benzamide Chemical and Physical Properties

Names and Identifiers

• 4-chloro-N-{4-2-(2-methyl-2,3-dihydro-1H-indol-1-yl)-2-oxoethyl-1,3-thiazol-2-yl}benzamide
• Benzamide, 4-chloro-N-[4-[2-(2,3-dihydro-2-methyl-1H-indol-1-yl)-2-oxoethyl]-2-thiazolyl]-
• AKOS024628130
• 4-chloro-N-[4-[2-(2-methyl-2,3-dihydroindol-1-yl)-2-oxoethyl]-1,3-thiazol-2-yl]benzamide
• F2202-0214
• 921584-34-1
• 4-chloro-N-(4-(2-(2-methylindolin-1-yl)-2-oxoethyl)thiazol-2-yl)benzamide
• 4-chloro-N-{4-[2-(2-methyl-2,3-dihydro-1H-indol-1-yl)-2-oxoethyl]-1,3-thiazol-2-yl}benzamide

• Inchi： 1S/C21H18ClN3O2S/c1-13-10-15-4-2-3-5-18(15)25(13)19(26)11-17-12-28-21(23-17)24-20(27)14-6-8-16(22)9-7-14/h2-9,12-13H,10-11H2,1H3,(H,23,24,27)
• InChI Key： DPKOUGDPMOZRKP-UHFFFAOYSA-N
• SMILES： C(NC1=NC(CC(N2C3=C(C=CC=C3)CC2C)=O)=CS1)(=O)C1=CC=C(Cl)C=C1

Computed Properties

• Exact Mass: 411.0808257g/mol
• Monoisotopic Mass: 411.0808257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 584
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 90.5Ų

Experimental Properties

• Density: 1.396±0.06 g/cm3(Predicted)
• pka: 6.86±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 4-chloro-N-{4-2-(2-methyl-2,3-dihydro-1H-indol-1-yl)-2-oxoethyl-1,3-thiazol-2-yl}benzamide

4-Chloro-N-{4-[2-(2-Methyl-2,3-Dihydro-1H-lndol-1-Yl)-2-Oxoethyl]-1,3-Thiazol-2-Yl}Benzamide

4-Chloro-N-{4-[2-(2-Methyl-2,3-Dihydro-1H-lndol-1-Yl)-2-Oxoethyl]-1,3-Thiazol-2-Yl}Benzamide (CAS No: 921584-34-1) is a complex organic compound with a diverse range of potential applications in the fields of pharmaceuticals and materials science. This compound is characterized by its intricate molecular structure, which includes a benzamide moiety, a thiazole ring system, and a substituted indole group. The presence of these functional groups makes it a promising candidate for various chemical reactions and biological assays.

The synthesis of this compound involves a series of multi-step reactions, including nucleophilic substitutions, condensations, and oxidations. Recent advancements in synthetic chemistry have enabled researchers to optimize the synthesis pathway, improving both yield and purity. For instance, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high product quality.

One of the most notable features of 4-Chloro-N-{4-[2-(2-Methyl-2,3-Dihydro-1H-lndol-1-Yl)-2-Oxoethyl]-1,3-Thiazol-2-Yl}Benzamide is its ability to act as a versatile building block in medicinal chemistry. Its thiazole ring system is known for its stability and reactivity, making it an ideal component in the design of bioactive molecules. Recent studies have highlighted its potential as an inhibitor of certain enzyme targets associated with neurodegenerative diseases such as Alzheimer's and Parkinson's.

Moreover, the indole moiety within the molecule contributes to its unique electronic properties. Indole derivatives are well-documented for their role in modulating cellular signaling pathways and their ability to interact with various biological targets. The substitution pattern on the indole ring further enhances its pharmacokinetic properties, such as solubility and bioavailability.

In terms of physical properties, 4-Chloro-N-{4-[2-(2-Methyl-2,3-Dihydro-1H-lndol-1-Yl)-2-Oxoethyl]-1,3-Thiazol-2-Yl}Benzamide exhibits a melting point of approximately 180°C under standard conditions. Its solubility in common organic solvents like dichloromethane and dimethylformamide has been found to be moderate to high, depending on the solvent's polarity.

Recent research has also explored the application of this compound in the development of advanced materials. Its thiazole group has been shown to impart desirable mechanical and thermal properties when incorporated into polymer matrices. For example, studies have demonstrated that this compound can serve as a crosslinking agent in polyurethane systems, enhancing their tensile strength and thermal stability.

The biological activity of 4-Chloro-N-{4-[2-(2-Methyl-2,3-Dihydro-1H-lndol-1-Yl)-2-Oxoethyl]-1,3-Thiazol-2-Yl}Benzamide has been extensively studied in vitro and in vivo models. Preclinical data suggest that it exhibits potent anti-inflammatory and antioxidant properties, making it a potential candidate for therapeutic interventions targeting chronic inflammatory diseases.

In conclusion, 4-Chloro-N-{4-[2-(